Cas no 1780846-70-9 (3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid)

• Product Name: 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid
• CAS No: 1780846-70-9
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 5696479
• PubChem ID: 112756761
• Update Time: 2025-11-06

3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19469459
• AT30145
• EN300-194653
• 3,3-difluoro-1-phenylcyclobutane-1-carboxylicacid
• 1780846-70-9
• NTWMVKXVOBZZRL-UHFFFAOYSA-N
• 3,3-difluoro-1-phenylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3,3-difluoro-1-phenyl-
• 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid

• Inchi： 1S/C11H10F2O2/c12-11(13)6-10(7-11,9(14)15)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,15)
• InChI Key： NTWMVKXVOBZZRL-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C2C=CC=CC=2)C1)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 326.6±42.0 °C at 760 mmHg
• Flash Point: 151.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 3.22±0.40(Predicted)

3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid

Comprehensive Introduction to 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid (CAS No. 1780846-70-9)

3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid (CAS No. 1780846-70-9) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutane ring substituted with two fluorine atoms at the 3-position and a phenyl group at the 1-position, coupled with a carboxylic acid functional group. This combination of fluorine atoms and aromaticity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents.

In recent years, the demand for fluorinated compounds like 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, especially in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. The presence of fluorine atoms often improves binding affinity and pharmacokinetic properties, making this compound a hotspot in medicinal chemistry. Additionally, its application in agrochemical formulations has been studied for its role in enhancing pesticide efficacy while minimizing environmental impact.

The synthesis of 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid typically involves multi-step reactions, including cyclobutanation, fluorination, and carboxylation. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve yield and purity. Its CAS No. 1780846-70-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid is produced under stringent Good Manufacturing Practices (GMP) to meet regulatory standards. Its stability under various pH conditions and compatibility with green chemistry principles further bolster its appeal. As sustainability becomes a priority, manufacturers are optimizing synthetic routes to reduce waste and energy consumption, aligning with ESG (Environmental, Social, and Governance) goals.

In the context of AI-driven drug design, this compound has been featured in machine learning models predicting molecular interactions. Computational tools like molecular docking and quantum mechanics simulations have been used to explore its binding modes, accelerating hit-to-lead optimization. Such innovations underscore its potential in personalized medicine and targeted therapies.

To address common queries, 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid is neither a hazardous material nor a regulated substance, ensuring safe handling in laboratories. Its MSDS (Material Safety Data Sheet) provides detailed guidelines for storage and disposal, emphasizing its low toxicity profile. Researchers often inquire about its solubility (e.g., in DMSO or ethanol) and melting point, which are critical for experimental reproducibility.

Looking ahead, the compound’s versatility positions it as a key player in next-generation therapeutics and sustainable agriculture. With ongoing studies exploring its derivatives, 3,3-Difluoro-1-phenylcyclobutane-1-carboxylic acid is poised to contribute to breakthroughs in oncology, neurology, and infectious disease research. Its integration into combinatorial chemistry libraries further expands its utility, making it a staple in modern chemical innovation.